Cas no 79277-18-2 (2-Thiophenecarboxylic acid, 3-(isocyanatosulfonyl)-, methyl ester)

2-Thiophenecarboxylic acid, 3-(isocyanatosulfonyl)-, methyl ester structure
79277-18-2 structure
Product Name:2-Thiophenecarboxylic acid, 3-(isocyanatosulfonyl)-, methyl ester
CAS No:79277-18-2
MF:C7H5NO5S2
MW:247.248299360275
CID:578098
PubChem ID:157296
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 3-(isocyanatosulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 3-(isocyanatosulfonyl)-, methyl ester
    • methyl 3-isocyanatosulfonylthiophene-2-carboxylate
    • Methyl 3-(isocyanatosulfonyl)-2-thiophenecarboxylate
    • methyl 3-[(oxomethylidene)sulfamoyl]thiophene-2-carboxylate
    • 2-methoxycarbonyl-3-thienylsulfonylisocyanate
    • 2-methoxycarbonyl-3-thiophenesulfonylisocyanate
    • 2-methoxycarbonyl-3-thiophene-sulfonylisocyanate
    • DTXSID2073647
    • 2-carbomethoxy-3-thiophenesulfonylisocyanate
    • 79277-18-2
    • NS00003452
    • 2-methoxycarbonyl-3-thiophenesulfonyl isocyanate
    • Methyl 3-isocyanatosulfonyl-2-thiophenecarboxylate
    • VJQINSVXSJNRLA-UHFFFAOYSA-N
    • EC 410-550-7
    • SCHEMBL6228599
    • 2-carbomethoxythiophene-3-sulfonyl isocyanate
    • Inchi: 1S/C7H5NO5S2/c1-13-7(10)6-5(2-3-14-6)15(11,12)8-4-9/h2-3H,1H3
    • InChI Key: VJQINSVXSJNRLA-UHFFFAOYSA-N
    • SMILES: S(C1C=CSC=1C(=O)OC)(N=C=O)(=O)=O

Computed Properties

  • Exact Mass: 246.960914
  • Monoisotopic Mass: 246.960914
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 127
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.57
  • Boiling Point: 381.2°C at 760 mmHg
  • Flash Point: 184.3°C
  • Refractive Index: 1.631

2-Thiophenecarboxylic acid, 3-(isocyanatosulfonyl)-, methyl ester Security Information

  • Hazard Category Code: 2-14-42/43-48/22
  • Safety Instruction: 22-30-35-36/37
  • Hazardous Material Identification: E Xn
  • Risk Phrases:2-14-42/43-48/22
  • Safety Term:22-30-35-36/37
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